![molecular formula C23H22N2O4 B4237267 4-methoxy-N-(4-{[(2-methoxy-5-methylphenyl)amino]carbonyl}phenyl)benzamide](/img/structure/B4237267.png)
4-methoxy-N-(4-{[(2-methoxy-5-methylphenyl)amino]carbonyl}phenyl)benzamide
Overview
Description
4-methoxy-N-(4-{[(2-methoxy-5-methylphenyl)amino]carbonyl}phenyl)benzamide, also known as MMMPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MMMPB belongs to the class of benzamide derivatives and has been extensively studied for its mechanism of action and biochemical effects.
Mechanism of Action
The mechanism of action of 4-methoxy-N-(4-{[(2-methoxy-5-methylphenyl)amino]carbonyl}phenyl)benzamide involves the inhibition of various signaling pathways that are involved in the proliferation, survival, and migration of cancer cells. This compound inhibits the activity of the PI3K/Akt/mTOR pathway, which is involved in the regulation of cell growth and survival. It also inhibits the activity of the NF-κB pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, inhibition of angiogenesis, and reduction of inflammation. It has also been shown to reduce oxidative stress and improve cognitive function in animal models of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
4-methoxy-N-(4-{[(2-methoxy-5-methylphenyl)amino]carbonyl}phenyl)benzamide has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 4-methoxy-N-(4-{[(2-methoxy-5-methylphenyl)amino]carbonyl}phenyl)benzamide. One of the potential applications of this compound is in the treatment of Alzheimer's disease, where it has been shown to improve cognitive function in animal models. Further studies are needed to investigate the potential of this compound as a therapeutic agent for Alzheimer's disease in humans. Additionally, this compound could be studied for its potential applications in other diseases such as Parkinson's disease and multiple sclerosis. Further studies are also needed to optimize the synthesis and formulation of this compound for in vivo administration.
Scientific Research Applications
4-methoxy-N-(4-{[(2-methoxy-5-methylphenyl)amino]carbonyl}phenyl)benzamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound also exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Properties
IUPAC Name |
4-[(4-methoxybenzoyl)amino]-N-(2-methoxy-5-methylphenyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O4/c1-15-4-13-21(29-3)20(14-15)25-23(27)16-5-9-18(10-6-16)24-22(26)17-7-11-19(28-2)12-8-17/h4-14H,1-3H3,(H,24,26)(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSVYLJGEPFQLDF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.